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Introduction

Niobium (Nb), atomic number 41, is a lustrous, grey, ductile transition metal that resides in
Group 5 of the periodic table.[1][2] Initially discovered in 1801 by Charles Hatchett and named
Columbium, it was officially named Niobium by the International Union of Pure and Applied
Chemistry (IUPAC) in 1949, a name derived from Niobe, the daughter of the Greek
mythological king Tantalus, due to its strong chemical similarity to Tantalum.[3][4] This guide
provides an in-depth exploration of the core elemental properties and atomic structure of
niobium, offering field-proven insights for professionals in research and development.

Atomic Structure and Properties

The unique characteristics of niobium at the macroscopic level are a direct consequence of its
atomic structure. Understanding its electron configuration, nuclear composition, and crystalline
arrangement is fundamental to appreciating its utility in various high-tech applications.
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Electron Configuration

Niobium possesses an anomalous electron configuration for a Group 5 element. Its
configuration is [Kr] 4d* 5s!, rather than the expected [Kr] 4d3 5s2.[5][6] This deviation, where
one electron occupies the 5s orbital while four are in the 4d orbital, is a consequence of the
small energy difference between the 4d and 5s orbitals. This configuration significantly
influences its chemical behavior, contributing to its multiple oxidation states, with +5 being the
most common.[5]

Electron Shell Structure: 2, 8, 18, 12, 1[5][7]

Isotopes

Naturally occurring niobium is composed of a single stable isotope, °3Nb.[8][9] In addition to
this stable isotope, there are several known radioisotopes. The most stable of these is %2Nb,
with a half-life of 34.7 million years.[9][10] Other notable radioisotopes include °*Nb (half-life of
20,400 years) and °Nb (half-life of 680 years).[9][11]

Crystal Structure

At room temperature, niobium crystallizes in a body-centered cubic (BCC) lattice structure.[1]
[12] This atomic arrangement, where atoms are located at the corners of a cube with one atom
in the center, is a key factor in its ductility and other mechanical properties.
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Caption: Body-centered cubic (BCC) crystal structure of Niobium.

Physical Properties
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Niobium is classified as a refractory metal, a group known for their very high resistance to heat
and wear.[8] Its physical properties make it a valuable component in a wide range of
demanding applications.

Property Value

Atomic Weight 92.90638 g/mol [4]

Density 8.57 g/cm3[3][5]

Melting Point 2477 °C (2750 K)[4][5]

Boiling Point 4744 °C (5017 K)[4][5]

Crystal Structure Body-Centered Cubic (BCC)[1][13]
Thermal Conductivity 53.7 W/(m-K) at 300 K[4]

Electrical Resistivity 152 nQ-m at 0 °C[4][14]

Magnetic Type Paramagnetic[1][13]

One of the most notable physical properties of niobium is its superconductivity at cryogenic
temperatures.[5][8] It is a Type Il superconductor, meaning it remains superconducting even in
the presence of strong magnetic fields.[5] This characteristic is critical for its use in
superconducting magnets for applications such as MRI scanners and particle accelerators.[4]

Chemical Properties and Reactivity

Niobium's chemical behavior is largely dictated by the formation of a passive oxide layer on its
surface, which renders it highly resistant to corrosion.[8][15]

» Reactivity with Air: At room temperature, niobium is relatively unreactive in air due to this
protective oxide film.[16] When exposed to air for extended periods, it can develop a bluish
tinge.[5] However, it begins to oxidize more rapidly at temperatures above 200 °C.[8]

» Reactivity with Acids: Niobium is resistant to many acids at room temperature.[16][17] It is,
however, attacked by hot, concentrated acids.[17][18]
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» Reactivity with Halogens and Other Elements: At elevated temperatures, niobium will react
with halogens, carbon, nitrogen, and sulfur.[17]

» Oxidation States: Niobium can exhibit several oxidation states, with +5 and +3 being the
most common.[5]

The chemical similarity between niobium and tantalum is pronounced, a consequence of their
adjacent positions in the periodic table and the lanthanide contraction.[2][5]

Conclusion

The unique combination of a high melting point, corrosion resistance, and superconductivity, all
rooted in its fundamental atomic structure and elemental properties, establishes niobium as a
critical material in numerous advanced scientific and industrial fields. From strengthening steel
alloys in minute quantities to forming the core of powerful superconducting magnets, its
versatility continues to drive innovation.[3][4] A thorough understanding of its core properties is
therefore essential for researchers and scientists seeking to leverage this remarkable element
in their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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